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Compound of Interest

Compound Name: FD-1080 free acid

Cat. No.: B15552502

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral properties and experimental
applications of FD-1080 free acid, a near-infrared (NIR-II) fluorophore. Its exceptional
excitation and emission characteristics in the second near-infrared window make it a powerful
tool for deep-tissue in vivo imaging.

Core Spectral and Physicochemical Properties

FD-1080 is a small molecule cyanine-based dye designed for optimal performance in the NIR-II
region, offering significant advantages for high-resolution bioimaging due to reduced light
scattering and tissue autofluorescence.[1][2][3] The introduction of sulphonic and cyclohexene
groups enhances its water solubility and stability.[2][4]

Spectral Characteristics

The key spectral properties of FD-1080 are summarized in the table below. These values are
crucial for designing and executing fluorescence imaging experiments.
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Property Value Notes

Falls within the NIR-II window,
Excitation Maximum (Aex) ~1064 nm allowing for deeper tissue

penetration.[1][5]

Also in the NIR-II region,
Emission Maximum (Aem) ~1080 nm enabling high signal-to-
background ratios.[1][3][5]

Absorbance Maximum ~1046 nm

Quantum Yield (QY) 0.31% In ethanol.[3][4]

Quantum yield is significantly
enhanced upon binding to
Fetal Bovine Serum (FBS).[1]

[31141(5]

Quantum Yield (QY) with FBS 5.94%

o o Not explicitly stated in the
Molar Extinction Coefficient )
provided results.

Exhibits greater photostability
N ] under continuous laser
Photostability Superior to ICG o
irradiation compared to

Indocyanine Green (ICG).[3][5]

Experimental Protocols

Detailed methodologies are critical for the successful application of FD-1080 in research. Below
are protocols for preparing FD-1080 solutions and conducting in vitro cell staining.

Preparation of FD-1080 Solutions

e Stock Solution (10 mM):
o Dissolve FD-1080 in dimethyl sulfoxide (DMSO).

o It is recommended to aliquot the stock solution and store it at -20°C or -80°C in the dark to
prevent degradation.[6]
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e Working Solution (2-10 puM):
o Dilute the 10 mM stock solution with phosphate-buffered saline (PBS).

o The final concentration should be optimized based on the specific experimental

requirements.

o For cellular experiments, a working solution of 1 milliliter is typically used.[6]

In Vitro Cell Staining Protocol

This protocol outlines the steps for staining both suspension and adherent cells with FD-1080
for fluorescence microscopy or flow cytometry analysis.

o Cell Preparation:

o Suspension Cells: Centrifuge the cells to form a pellet. Wash twice with PBS for five

minutes per wash.

o Adherent Cells: Remove the culture medium and treat with trypsin to detach the cells.
Centrifuge to collect the cells, discard the supernatant, and wash twice with PBS for five

minutes each.[6]
e Staining:
o Add 1 milliliter of the FD-1080 working solution to the prepared cells.
o Incubate at room temperature for 10 to 30 minutes.[6]
e Washing:
o Centrifuge the stained cells at 400 g for 3-4 minutes.
o Discard the supernatant containing the excess dye.
o Wash the cells twice with PBS for five minutes each to remove any unbound dye.[6]

e Analysis:
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o Resuspend the final cell pellet in 1 milliliter of PBS or a serum-free medium.

o The cells are now ready for examination using a flow cytometer or a fluorescence
microscope equipped for NIR-1l imaging.[6]

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key experimental
processes involving FD-1080.
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Caption: Workflow for FD-1080 solution preparation and in vitro cell staining.
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Signaling Pathway

As a fluorescent dye, FD-1080's primary function is to serve as a probe for in vivo and in vitro
imaging rather than to interact with specific biological signaling pathways. Its utility lies in its
spectral properties that allow for high-resolution visualization of anatomical structures and
dynamic physiological processes, such as blood flow and respiratory motion.[4][6] The dye's
interaction with serum proteins, like FBS, enhances its quantum yield, which is a
physicochemical interaction rather than a targeted engagement of a signaling cascade.[1][3][4]

[5]
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FD-1080 In Vivo Imaging Principle
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Caption: Principle of FD-1080 for in vivo NIR-II fluorescence imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15552502#fd-1080-free-acid-excitation-and-
emission-spectra]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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